Cas no 840-81-3 (N'-[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]pyridine-4-carbohydrazide)

• Product Name: N'-[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]pyridine-4-carbohydrazide
• CAS No: 840-81-3
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 1819861
• PubChem ID: 135400468
• Update Time: 2025-04-21

N'-[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]pyridine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]pyridine-4-carbohydrazide
• Flavoteben
• p-Hydroxy-benzaldehyd-isonicotinsaeurehydrazon
• p-Hydroxybenzalisonicotinic acid, hydrazone
• SureCN3003227
• p-Oxyberon
• INH 4OHPhCHO de
• SureCN12443153
• isonicotinic acid-(4-hydroxy-benzylidenehydrazide)
• Isonicotinsaeure-(4-hydroxy-benzylidenhydrazid)
• CBDivE_005482
• p-Hydroxybenzaldehyd-isonicotinoylhydrazon
• MLS001195088
• (E)-N'-(4-hydroxybenzylidene)isonicotino hydrazide
• 4-Hydroxy-benzaldehyd-isoniazidhydrazon
• AC1NTLOX
• 4-Hydroxy-benzaldehyd-isonicotinoylhydrazon
• NSC176757
• SMR000554453
• CHEMBL3211519
• AKOS000494980
• 840-81-3
• NSC-176757
• N'-[(E)-(4-hydroxyphenyl)methylidene]pyridine-4-carbohydrazide
• N'-[(1E)-(4-hydroxyphenyl)methylene]isonicotinohydrazide
• N'-[(E)-(4-hydroxyphenyl)methylidene]isonicotinohydrazide
• N'-(4-hydroxybenzylidene)isonicotinohydrazide
• 4-Hydroxybenzaldehyde isonicotinoyl hydrazone
• SCHEMBL12443153
• STK001023
• N-[(E)-(4-hydroxyphenyl)methyleneamino]pyridine-4-carboxamide
• p-Hydroxybenzaldehyde isonicotinoylhydrazone
• Isonicotinic acid, (p-hydroxybenzylidene)hydrazide
• 4-Pyridinecarboxylic acid, [(4-hydroxyphenyl)methylene]hydrazide
• Z49547257
• Isonicotinoyl-p-hydroxybenzalhydrazone

• Inchi： 1S/C13H11N3O2/c17-12-3-1-10(2-4-12)9-15-16-13(18)11-5-7-14-8-6-11/h1-9,17H,(H,16,18)/b15-9+
• InChI Key： MXEBNXXQDJLMTC-OQLLNIDSSA-N
• SMILES： OC1C=CC(/C=N/NC(C2C=CN=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 241.085126602g/mol
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6Ų